Cas no 52751-41-4 (5-Acetyloxy-4-acetyl-resorcinol)

• Product Name: 5-Acetyloxy-4-acetyl-resorcinol
• CAS No: 52751-41-4
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 937404
• PubChem ID: 46779912
• Update Time: 2025-06-12

5-Acetyloxy-4-acetyl-resorcinol Chemical and Physical Properties

Names and Identifiers

• 5-Acetyloxy-4-acetyl-resorcinol
• (2-acetyl-3,5-dihydroxyphenyl) acetate
• 1-[2-(Acetyloxy)-4,6-dihydroxyphenyl]ethanone
• DB-317132
• DTXSID30675503
• 52751-41-4
• SCHEMBL2596535
• 2-Acetyl-3,5-dihydroxyphenyl acetate

• Inchi： 1S/C10H10O5/c1-5(11)10-8(14)3-7(13)4-9(10)15-6(2)12/h3-4,13-14H,1-2H3
• InChI Key： NJCUKDFYGDWNOS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=C(C=1C(C)=O)O)O

Computed Properties

• Exact Mass: 210.05300
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83000
• LogP: 1.22570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Acetyloxy-4-acetyl-resorcinol

Introduction to 5-Acetyloxy-4-acetyl-resorcinol (CAS No. 52751-41-4)

5-Acetyloxy-4-acetyl-resorcinol, identified by its Chemical Abstracts Service (CAS) number 52751-41-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility. The compound belongs to the class of resorcinol derivatives, which are well-documented for their diverse pharmacological properties.

The molecular structure of 5-Acetyloxy-4-acetyl-resorcinol consists of a benzene ring substituted with two acetyl groups and one acetoxy group. This configuration imparts distinct reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both acetyl and acetoxy functional groups allows for further derivatization, enabling the construction of intricate scaffolds that are prevalent in modern drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Acetyloxy-4-acetyl-resorcinol. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be relevant in the development of therapeutic agents for various diseases. For instance, its structural motif is reminiscent of natural products known to interact with biological targets involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of 5-Acetyloxy-4-acetyl-resorcinol is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design novel molecules with enhanced binding affinity and selectivity. The acetyl and acetoxy groups provide multiple points for chemical modification, allowing chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. These attributes are critical for optimizing drug-like characteristics and improving oral bioavailability.

The synthesis of 5-Acetyloxy-4-acetyl-resorcinol has been optimized through various methodologies, including Friedel-Crafts acylation and nucleophilic substitution reactions. Advanced techniques such as flow chemistry have also been employed to enhance yield and purity. These synthetic advancements have made it more feasible to produce the compound on a larger scale, facilitating its use in both academic research and industrial applications.

From a biological perspective, 5-Acetyloxy-4-acetyl-resorcinol has shown promise in preclinical models as a potential modulator of cellular pathways associated with disease progression. Studies have indicated that it may influence the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain signaling and oxidative stress. Additionally, its ability to interact with specific protein targets suggests it could be explored for therapeutic intervention in conditions like arthritis and neurodegenerative diseases.

The compound's relevance extends beyond its direct pharmacological effects; it also serves as a valuable tool for mechanistic studies. By examining how 5-Acetyloxy-4-acetyl-resorcinol interacts with biological systems, scientists can gain insights into the underlying mechanisms of drug action. This knowledge is crucial for designing more effective drugs with improved safety profiles.

In conclusion, 5-Acetyloxy-4-acetyl-resorcinol (CAS No. 52751-41-4) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features, coupled with its synthetic versatility, make it an indispensable asset for medicinal chemists seeking to discover novel therapeutic agents. As research continues to uncover new biological functions and synthetic pathways, the importance of this derivative is likely to grow even further.